Cas no 2138303-29-2 (1,1,3-Trioxo-2,3-dihydro-1lambda6-benzothiophene-6-carboxylic acid)

• Product Name: 1,1,3-Trioxo-2,3-dihydro-1lambda6-benzothiophene-6-carboxylic acid
• CAS No: 2138303-29-2
• MF: C₉H₆O₅S
• MW: 226.205941677094
• CID: 5770896
• PubChem ID: 165840276
• Update Time: 2023-12-26

1,1,3-Trioxo-2,3-dihydro-1lambda6-benzothiophene-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2138303-29-2
• EN300-803626
• 1,1,3-trioxo-2,3-dihydro-1lambda6-benzothiophene-6-carboxylic acid
• 3-Oxo-2,3-dihydrobenzo[b]thiophene-6-carboxylic acid 1,1-dioxide
• 1,1,3-Trioxo-2,3-dihydro-1lambda6-benzothiophene-6-carboxylic acid

• Inchi： 1S/C9H6O5S/c10-7-4-15(13,14)8-3-5(9(11)12)1-2-6(7)8/h1-3H,4H2,(H,11,12)
• InChI Key： SOUUUBNHPMGYCT-UHFFFAOYSA-N
• SMILES： S1(CC(C2C=CC(C(=O)O)=CC1=2)=O)(=O)=O

Computed Properties

• Exact Mass: 225.99359446g/mol
• Monoisotopic Mass: 225.99359446g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 96.9Ų